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Compound of Interest

Compound Name: Amberlite SR1L NA

Cat. No.: B1592796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Amberlite SR1L Na, a

strong acid cation exchange resin, for the effective removal of heavy metal contaminants from

aqueous solutions. The protocols outlined below are intended to serve as a foundational

methodology for laboratory-scale experiments and can be adapted for various research and

development applications.

Introduction to Amberlite SR1L Na
Amberlite SR1L Na is a gel-type strong acid cation exchange resin composed of a sulfonated

polystyrene-divinylbenzene copolymer.[1][2] It is characterized by its excellent physical,

chemical, and thermal stability, high exchange capacity, and good ion exchange kinetics.[1][2]

Primarily supplied in the sodium (Na+) form, it effectively removes cationic heavy metals from

solutions through an ion exchange mechanism.

The sulfonic acid functional groups (-SO₃H) on the resin matrix are the active sites for ion

exchange.[1] In the sodium form, the resin readily exchanges its Na+ ions for divalent or

multivalent heavy metal cations (M²⁺) present in the solution, as depicted in the following

reaction:

2(Resin-SO₃⁻Na⁺) + M²⁺ ⇌ (Resin-SO₃⁻)₂M²⁺ + 2Na⁺
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A summary of the key physical and chemical properties of Amberlite SR1L Na is presented in

Table 1.

Property Value Reference

Matrix
Styrene-divinylbenzene

copolymer, gel
[1][2]

Functional Group Sulfonic Acid [1][2]

Ionic Form as Shipped Sodium (Na⁺) [1][2]

Total Exchange Capacity ≥ 1.9 eq/L [1][2]

Water Retention Capacity 41 - 49% [1][2]

Particle Size 600 - 800 µm [1][2]

Maximum Operating

Temperature
120°C (248°F) [2]

Experimental Protocols for Heavy Metal Removal
The following sections detail the protocols for both batch and column experiments to evaluate

the heavy metal removal efficiency of Amberlite SR1L Na.

Resin Preparation and Activation
Proper preparation of the resin is crucial for obtaining accurate and reproducible results.

Hydration: Accurately weigh the desired amount of Amberlite SR1L Na resin. Suspend the

resin in deionized water (1:10 w/v) and allow it to swell for at least 24 hours. This ensures

complete hydration of the resin beads.

Washing: Decant the supernatant and wash the resin multiple times with deionized water to

remove any impurities and leachable substances.

Activation (Conversion to H⁺ form - Optional but Recommended): For fundamental studies,

converting the resin to the hydrogen (H⁺) form can provide more consistent results.
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Wash the hydrated resin with a 1 M HCl solution for at least 30 minutes.

Rinse thoroughly with deionized water until the pH of the effluent is neutral.

Conversion back to Na⁺ form (if activated to H⁺ form):

Wash the resin with a 1 M NaCl solution.

Rinse with deionized water until no chloride ions are detected in the effluent (tested with

AgNO₃).

Resin Preparation Activation (Optional) Conversion to Na+ Form

Start: Weigh Resin Hydrate in Deionized Water (24h) Wash with Deionized Water Wash with 1 M HClOptional

Prepared Resin Ready for Use
Direct Use (Na+ form)

Rinse to Neutral pH Wash with 1 M NaCl Rinse until Cl- free

Click to download full resolution via product page

Caption: Workflow for the preparation and activation of Amberlite SR1L Na resin.

Batch Adsorption Experiments
Batch experiments are useful for determining the equilibrium and kinetic parameters of heavy

metal adsorption.

Materials:

Prepared Amberlite SR1L Na resin

Stock solutions of heavy metal salts (e.g., Pb(NO₃)₂, CdCl₂, CuSO₄, ZnSO₄)

Deionized water

pH meter
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Orbital shaker

Centrifuge or filtration apparatus

Analytical instrument for metal concentration measurement (e.g., AAS, ICP-OES)[1][3][4][5]

Procedure:

Prepare a series of heavy metal solutions of known concentrations by diluting the stock

solution with deionized water.

Adjust the pH of the solutions to the desired value using dilute HNO₃ or NaOH.

Accurately weigh a specific amount of the prepared resin and add it to each heavy metal

solution in a conical flask.

Place the flasks on an orbital shaker and agitate at a constant speed and temperature for a

predetermined contact time.

After the desired time, separate the resin from the solution by centrifugation or filtration.

Analyze the supernatant for the final heavy metal concentration.

Calculate the amount of heavy metal adsorbed per unit mass of resin (qₑ) and the removal

efficiency.

Calculations:

Adsorption Capacity (qₑ, mg/g): qₑ = (C₀ - Cₑ) * V / m

Removal Efficiency (%): % Removal = [(C₀ - Cₑ) / C₀] * 100

Where:

C₀ = Initial heavy metal concentration (mg/L)

Cₑ = Equilibrium heavy metal concentration (mg/L)

V = Volume of the solution (L)
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m = Mass of the resin (g)

Column Adsorption Experiments
Column studies simulate industrial applications and are used to determine breakthrough curves

and the dynamic binding capacity of the resin.

Materials:

Prepared Amberlite SR1L Na resin

Glass or acrylic column with adjustable flow rate

Peristaltic pump

Fraction collector

Heavy metal solution of known concentration and pH

Procedure:

Pack a known amount of the prepared resin into the column to a specific bed height.

Pass deionized water through the column to remove any air bubbles and to ensure a packed

bed.

Pump the heavy metal solution through the column at a constant flow rate.

Collect effluent samples at regular time intervals using a fraction collector.

Analyze the collected samples for heavy metal concentration.

Continue the experiment until the effluent concentration (Cₜ) approaches the influent

concentration (C₀), indicating that the resin is saturated.

Plot the breakthrough curve (Cₜ/C₀ vs. time or bed volumes).
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Column Setup

Adsorption Phase

Data Analysis

Start: Prepare Resin Slurry

Pack Column with Resin

Wash with Deionized Water

Pump Heavy Metal Solution

Collect Effluent Fractions

Analyze Metal Concentration

Plot Breakthrough Curve

Calculate Dynamic Capacity

Saturated Resin

Click to download full resolution via product page

Caption: Workflow for column adsorption experiments.
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Performance Data (Representative)
Due to the limited availability of specific performance data for Amberlite SR1L Na in peer-

reviewed literature for heavy metal removal, the following tables provide representative data

from studies on similar strong acid cation exchange resins (e.g., Amberlite IR-120). This data

illustrates the expected performance and the influence of key experimental parameters.

Table 2: Representative Adsorption Capacities for Various Heavy Metals

Heavy Metal
Ion

Adsorbent pH
Adsorption
Capacity
(mg/g)

Reference

Lead (Pb²⁺) Amberlite IR-120 5.0 ~150-200 [6][7]

Cadmium (Cd²⁺) Amberlite IR-120 5.0 ~100-150 [6][8]

Copper (Cu²⁺) Amberlite IR-120 5.0 ~50-100 [9]

Zinc (Zn²⁺) Amberlite IR-120 4.5-7.0 ~40-80 [10]

Table 3: Influence of pH on Heavy Metal Removal Efficiency (Representative)

Heavy Metal
Ion

Adsorbent pH Range
Trend in
Removal
Efficiency

Reference

Lead (Pb²⁺) Amberlite IR-120 2.0 - 6.0
Increases with

increasing pH
[6]

Cadmium (Cd²⁺) Amberlite IR-120 2.0 - 7.0
Increases with

increasing pH
[6][8]

Copper (Cu²⁺) Amberlite IR-120 2.0 - 6.0
Increases with

increasing pH
[9]

Zinc (Zn²⁺) Amberlite IR-120 2.0 - 7.0
Increases with

increasing pH
[10]
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Note: The optimal pH for heavy metal removal by strong acid cation exchange resins is

typically in the range of 4-7. At lower pH values, there is competition from H⁺ ions for the

exchange sites, which reduces the removal efficiency.

Resin Regeneration
Amberlite SR1L Na can be effectively regenerated for multiple cycles of use, which is a key

advantage of the ion exchange process. Regeneration involves eluting the bound heavy metals

and converting the resin back to its initial ionic form.

Regenerants:

Sodium Chloride (NaCl): A 5-10% solution is commonly used to regenerate the resin back to

the Na⁺ form.

Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄): A 5-10% solution can be used to

regenerate the resin to the H⁺ form.[11]

Regeneration Protocol (Column):

After saturation with heavy metals, pass deionized water through the column to remove any

remaining feed solution.

Pass the chosen regenerant solution through the column at a controlled flow rate.

Collect the eluate, which will contain a concentrated solution of the heavy metals.

Rinse the column thoroughly with deionized water until the effluent is neutral and free of the

regenerant ions.

The regenerated resin is now ready for the next adsorption cycle.
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Start: Saturated Resin Column

Rinse with Deionized Water

Pass Regenerant Solution (e.g., NaCl, HCl)

Collect Concentrated Metal Eluate

Final Rinse with Deionized Water

Regenerated Resin Ready for Reuse

Click to download full resolution via product page

Caption: General workflow for the regeneration of Amberlite SR1L Na resin.

Conclusion
Amberlite SR1L Na is a robust and high-capacity strong acid cation exchange resin suitable

for the removal of heavy metals from aqueous solutions. The provided protocols for resin

preparation, batch and column experiments, and regeneration offer a solid framework for

researchers and scientists to investigate and optimize heavy metal removal processes. The

performance of the resin is influenced by factors such as pH, contact time, and initial metal

concentration, which should be carefully controlled and optimized for specific applications.

While specific quantitative data for Amberlite SR1L Na is limited, the representative data from

similar resins provide a good indication of its potential performance.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1592796?utm_src=pdf-body-img
https://www.benchchem.com/product/b1592796?utm_src=pdf-body
https://www.benchchem.com/product/b1592796?utm_src=pdf-body
https://www.benchchem.com/product/b1592796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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